Cas no 926-41-0 (1-Propanol,2,2-dimethyl-, 1-acetate)

1-Propanol,2,2-dimethyl-, 1-acetate structure
926-41-0 structure
Product name:1-Propanol,2,2-dimethyl-, 1-acetate
CAS No:926-41-0
MF:C7H14O2
MW:130.184862613678
CID:804764
PubChem ID:13552

1-Propanol,2,2-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2,2-dimethyl-, 1-acetate
    • 2,2-dimethylpropyl acetate
    • NEOPENTYL ACETATE
    • DTXSID40239059
    • 297LQ7L2WJ
    • NSC945
    • 1-Propanol, 2,2-dimethyl-, acetate
    • NSC 945
    • Neopentyl alcohol, acetate
    • 2,2-DIMETHYL-1-PROPANOL ACETATE
    • 1-Propanol,2-dimethyl-, acetate
    • UNII-297LQ7L2WJ
    • Neoamyl acetate
    • 2,2-Dimethylpropyl ethanoate
    • AKOS006281618
    • SCHEMBL697625
    • NSC-945
    • Q63398984
    • 926-41-0
    • 1-Propanol, 2,2-dimethyl-, 1-acetate
    • Inchi: InChI=1S/C7H14O2/c1-6(8)9-5-7(2,3)4/h5H2,1-4H3
    • InChI Key: QLNYTCSELYEEPV-UHFFFAOYSA-N
    • SMILES: CC(=O)OCC(C)(C)C

Computed Properties

  • Exact Mass: 130.09938
  • Monoisotopic Mass: 130.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.8539
  • Melting Point: -74.65°C (estimate)
  • Boiling Point: 140.89°C (estimate)
  • Flash Point: 25.4°C
  • Refractive Index: 1.3927

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